ethyl 2-methyl-1-phenyl-5-((3,4,5-trimethoxybenzoyl)oxy)-1H-indole-3-carboxylate

• Molecular Formula: C28H27NO7
• Molecular Weight: 489.5 g/mol
• IUPAC Name: ethyl 2-methyl-1-phenyl-5-(3,4,5-trimethoxybenzoyl)oxyindole-3-carboxylate
• InChI: InChI=1S/C28H27NO7/c1-6-35-28(31)25-17(2)29(19-10-8-7-9-11-19)22-13-12-20(16-21(22)25)36-27(30)18-14-23(32-3)26(34-5)24(15-18)33-4/h7-16H,6H2,1-5H3
• InChI Key: NLYAJWBXKKMDFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4)C

Description

MMV396664 is a compound that has garnered significant interest in the field of medicinal chemistry, particularly for its potential antimalarial properties. It is part of the Malaria Box, a collection of compounds provided by the Medicines for Malaria Venture (MMV) to facilitate research and development of new antimalarial drugs .

Chemical Reactions Analysis

MMV396664 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction might yield alcohols or amines.

Scientific Research Applications

MMV396664 has a wide range of scientific research applications:

Chemistry: It serves as a valuable tool for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It is used in biological assays to understand its effects on various biological pathways and targets.

Medicine: Its potential antimalarial properties make it a candidate for drug development against malaria.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of MMV396664 involves its interaction with specific molecular targets within the malaria parasite. It is believed to interfere with the parasite’s metabolic pathways, leading to its death. The exact molecular targets and pathways involved are still under investigation, but it is known to affect the parasite’s ability to replicate and survive within the host .

Comparison with Similar Compounds

MMV396664 can be compared with other antimalarial compounds such as chloroquine, artemisinin, and mefloquine. Unlike these compounds, MMV396664 has a unique structure that allows it to target different pathways within the malaria parasite. This uniqueness makes it a valuable addition to the arsenal of antimalarial drugs, especially in cases where resistance to existing drugs is a concern .

Similar compounds include:

• MMV396680
• MMV396679
• MMV396678

These compounds share structural similarities with MMV396664 but may have different biological activities and mechanisms of action.